N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(2-piperidin-1-ylethyl)-3-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C11H16F3N5OS/c12-11(13,14)8-17-18-10(21-8)16-9(20)15-4-7-19-5-2-1-3-6-19/h1-7H2,(H2,15,16,18,20)
• InChI Key: MUHQBSYMJRWMMK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCNC(=O)NC2=NN=C(S2)C(F)(F)F
• Molecular Formula: C11H16F3N5OS
• Molecular Weight: 323.34 g/mol

Description

N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea, also known as PTU, is a chemical compound that has been widely used in scientific research. PTU is a potent inhibitor of thyroid peroxidase, an enzyme that plays a crucial role in the synthesis of thyroid hormones.

Mechanism of Action

N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea inhibits thyroid peroxidase by binding to the active site of the enzyme, which prevents the iodination of tyrosine residues on thyroglobulin. This results in a decrease in the synthesis of thyroid hormones, particularly thyroxine (T4) and triiodothyronine (T3). The inhibition of thyroid hormone synthesis leads to a compensatory increase in the secretion of thyroid-stimulating hormone (TSH) from the pituitary gland, which stimulates the growth and differentiation of thyroid follicular cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea are primarily related to its inhibitory effect on thyroid hormone synthesis. Hypothyroidism induced by N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea is characterized by a decrease in metabolic rate, body temperature, and heart rate, as well as an increase in body weight and cholesterol levels. N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea also affects the function of other organs and systems, such as the reproductive system, immune system, and central nervous system.

Advantages and Limitations for Lab Experiments

N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea has several advantages for lab experiments, including its potency, specificity, and ease of use. N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea can be administered orally or intraperitoneally, and its effects can be easily monitored by measuring thyroid hormone levels and TSH levels. However, N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea also has some limitations, such as its potential toxicity and variability in its effects on different animal species and strains. N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea should be used with caution and under appropriate ethical guidelines.

Future Directions

There are several future directions for the use of N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea in scientific research. One area of interest is the investigation of the role of thyroid hormones in cancer development and progression. N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea has been shown to inhibit the growth of some types of cancer cells, and further studies are needed to explore its potential as a cancer therapy. Another area of interest is the development of new inhibitors of thyroid peroxidase that have improved potency and selectivity compared to N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea. These inhibitors could be used to study the role of thyroid hormones in various physiological and pathological processes.

Scientific Research Applications

N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea has been used in various scientific research studies, particularly in the field of endocrinology. N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea is commonly used to induce hypothyroidism in animal models, which allows researchers to study the effects of thyroid hormone deficiency on various physiological processes. N-(2-piperidin-1-ylethyl)-N'-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]urea has also been used to investigate the role of thyroid hormones in the development of the nervous system, as well as their effects on metabolism, growth, and reproduction.